N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-4-(4-nitropyrazol-1-yl)butanamide
• InChI: InChI=1S/C14H15BrN4O3/c1-10-7-11(15)4-5-13(10)17-14(20)3-2-6-18-9-12(8-16-18)19(21)22/h4-5,7-9H,2-3,6H2,1H3,(H,17,20)
• InChI Key: BNXJCLCJDKXUEE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)CCCN2C=C(C=N2)[N+](=O)[O-]
• Molecular Formula: C14H15BrN4O3
• Molecular Weight: 367.20 g/mol

Description

N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide is a chemical compound that has been studied extensively for its potential applications in scientific research. It is a member of the pyrazole family of compounds and has been shown to have a number of interesting properties that make it useful for a range of different applications.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide is not fully understood. However, it is thought to act by inhibiting the production of certain inflammatory mediators, such as cytokines and prostaglandins. This could make it useful for the treatment of conditions such as arthritis and other inflammatory diseases.
Biochemical and Physiological Effects:
N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide has been shown to have a number of interesting biochemical and physiological effects. For example, it has been shown to have antioxidant properties, which could make it useful for the treatment of a range of different conditions. It has also been shown to have anti-cancer properties, which could make it useful for the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

One of the key advantages of N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide is that it is relatively easy to synthesize and can be produced in large quantities. This makes it useful for a range of different lab experiments. However, there are also some limitations to its use, such as its potential toxicity and the need for careful handling and storage.

Future Directions

There are a number of different future directions for the study of N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide. One potential direction is the development of new anti-inflammatory drugs based on this compound. Another potential direction is the study of its anti-cancer properties and the development of new cancer treatments based on this compound. Finally, there is also potential for the study of its antioxidant properties and its potential use in the treatment of a range of different conditions.

Scientific Research Applications

One of the key applications of N-(4-bromo-2-methylphenyl)-4-(4-nitro-1H-pyrazol-1-yl)butanamide is in the field of scientific research. It has been shown to have a number of interesting properties that make it useful for a range of different applications. For example, it has been shown to have anti-inflammatory properties, which could make it useful for the treatment of a range of different conditions.